Cas no 77898-97-6 ((E,E,E)-3,7,11,15-Tetramethylhexadeca-1,3,6,10,14-pentaene)

• Product Name: (E,E,E)-3,7,11,15-Tetramethylhexadeca-1,3,6,10,14-pentaene
• CAS No: 77898-97-6
• MF: C₂₀H₃₂
• MW: 272.468086242676
• CID: 2685111
• PubChem ID: 5365883
• Update Time: 2025-04-21

(E,E,E)-3,7,11,15-Tetramethylhexadeca-1,3,6,10,14-pentaene Chemical and Physical Properties

Names and Identifiers

• (E,E,E)-3,7,11,15-Tetramethylhexadeca-1,3,6,10,14-pentaene
• alpha-springene
• (E,E,E)- .alpha.-Springene
• (3E,6E,10E)-3,7,11,15-Tetramethyl-1,3,6,10,14-hexadecapentaene
• .alpha.-Springene
• CHEBI:192746
• KFHRKQVLZRJWNB-OBHWEXPVSA-N
• (E,E,E)-3,7,11,15-TETRAMETHYL HEXADECA-1,3,6,10,14-PENTAENE
• (E,E,E)-alpha-springene
• 77898-97-6
• Alpha Springene

• Inchi： 1S/C20H32/c1-7-18(4)12-9-14-20(6)16-10-15-19(5)13-8-11-17(2)3/h7,11-12,14-15H,1,8-10,13,16H2,2-6H3/b18-12+,19-15+,20-14+
• InChI Key： KFHRKQVLZRJWNB-OBHWEXPVSA-N
• SMILES： C(/C=C(\C)/CC/C=C(\C)/C)C/C(/C)=C/C/C=C(/C=C)\C

Computed Properties

• Exact Mass: 272.250401021Da
• Monoisotopic Mass: 272.250401021Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 0Ų